Cas no 477713-24-9 (5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide)
5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 477713-24-9
- 5N-581S
- 5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]pyrazole-3-carboxamide
- AKOS005093686
- 5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide
-
- Inchi: 1S/C24H17ClF3N3O/c1-15-5-11-20(12-6-15)31-22(16-7-9-18(25)10-8-16)14-21(30-31)23(32)29-19-4-2-3-17(13-19)24(26,27)28/h2-14H,1H3,(H,29,32)
- InChI Key: SYUJBHDHQRTGLG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CC(C(NC2C=CC=C(C(F)(F)F)C=2)=O)=NN1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 455.1012244g/mol
- Monoisotopic Mass: 455.1012244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 4
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 46.9Ų
5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623806-1mg |
5-(4-Chlorophenyl)-1-(p-tolyl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxamide |
477713-24-9 | 98% | 1mg |
¥499.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623806-2mg |
5-(4-Chlorophenyl)-1-(p-tolyl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxamide |
477713-24-9 | 98% | 2mg |
¥619.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623806-5mg |
5-(4-Chlorophenyl)-1-(p-tolyl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxamide |
477713-24-9 | 98% | 5mg |
¥546.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623806-10mg |
5-(4-Chlorophenyl)-1-(p-tolyl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxamide |
477713-24-9 | 98% | 10mg |
¥882.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623806-20mg |
5-(4-Chlorophenyl)-1-(p-tolyl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxamide |
477713-24-9 | 98% | 20mg |
¥1396.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623806-25mg |
5-(4-Chlorophenyl)-1-(p-tolyl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxamide |
477713-24-9 | 98% | 25mg |
¥1134.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623806-50mg |
5-(4-Chlorophenyl)-1-(p-tolyl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxamide |
477713-24-9 | 98% | 50mg |
¥1533.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623806-100mg |
5-(4-Chlorophenyl)-1-(p-tolyl)-N-(3-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxamide |
477713-24-9 | 98% | 100mg |
¥2048.00 | 2024-05-12 |
5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on 5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide
5-(4-Chlorophenyl)-1-(4-Methylphenyl)-N-[3-(Trifluoromethyl)Phenyl]-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview
The compound with CAS No. 477713-24-9, known as 5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential biological activities. The pyrazole ring serves as a central structural motif, with substituents at positions 1, 3, and 5 contributing to its functional diversity.
Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced methodologies such as multicomponent reactions and transition-metal catalysis. These techniques not only enhance the efficiency of synthesis but also allow for the incorporation of complex substituents, such as the trifluoromethyl group at position 3 of the phenyl ring. The presence of this group significantly influences the compound's electronic properties, making it a promising candidate for applications in pharmaceuticals and agrochemicals.
One of the most intriguing aspects of this compound is its potential as a bioactive agent. Studies have shown that pyrazole derivatives often exhibit potent antimicrobial, antioxidant, and anti-inflammatory activities. In particular, the substitution pattern of this compound—featuring a chlorophenyl group at position 5 and a methylphenyl group at position 1—contributes to its stability and bioavailability. Researchers have explored its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.
The introduction of the trifluoromethylphenyl group at position N further enhances the compound's pharmacokinetic profile. This substituent not only increases lipophilicity but also improves metabolic stability, which are critical factors for drug candidates. Recent in vitro studies have demonstrated that this compound exhibits selective binding to certain receptors, indicating its potential role in modulating cellular signaling pathways. These findings underscore the importance of structural modifications in tailoring bioactivity and selectivity.
In addition to its biological applications, this compound has garnered attention in materials science due to its unique electronic properties. The conjugated system formed by the pyrazole ring and aromatic substituents enables efficient charge transport, making it a candidate for use in organic electronics. Researchers have explored its application in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its performance has been comparable to that of commercially available materials.
From an environmental perspective, the synthesis and application of this compound are being scrutinized for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste and energy consumption. For instance, the use of biodegradable solvents and recyclable catalysts is being explored to reduce the ecological footprint associated with its production.
In conclusion, 5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide represents a remarkable example of how structural diversity can be harnessed to create compounds with multifaceted applications. Its unique chemical properties, coupled with advancements in synthetic chemistry and biological research, position it as a key player in future innovations across various industries.
477713-24-9 (5-(4-chlorophenyl)-1-(4-methylphenyl)-N-[3-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)